molecular formula C11H13ClO4 B8368026 Methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate

Methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate

Cat. No.: B8368026
M. Wt: 244.67 g/mol
InChI Key: NDAGZUHCIOWOMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate is a useful research compound. Its molecular formula is C11H13ClO4 and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClO4

Molecular Weight

244.67 g/mol

IUPAC Name

methyl 3-chloro-4-hydroxy-5-propan-2-yloxybenzoate

InChI

InChI=1S/C11H13ClO4/c1-6(2)16-9-5-7(11(14)15-3)4-8(12)10(9)13/h4-6,13H,1-3H3

InChI Key

NDAGZUHCIOWOMZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C(=CC(=C1)C(=O)OC)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 4-(benzyloxy)-3-chloro-5-isopropoxybenzoate (2) (3.00 g, 8.96 mmol) was dissolved in a mixture of MeOH (100 mL), DCM (10 mL) and AcOH (0.1 mL) and the solution was passed through a Thales ‘H-cube’ cartridge (10% Pd/C) at a flow rate of 1 mL/min at 25° C. under H2 (full H2 mode). The solvents were removed in vacuo to afford methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate (3) (2.03 g, 89%): m/z 245 [M+H]+ (ES+), 243 [M−H](ES−).
Name
Methyl 4-(benzyloxy)-3-chloro-5-isopropoxybenzoate
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.1 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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